Cas no 6939-33-9 (7-Methyl-1-naphthol)

7-Methyl-1-naphthol Properties

Names and Identifiers

• 1-Naphthalenol,7-methyl-
• 7-METHYL-1-NAPHTHOL
• 1-Formyl-7-methylnaphthalin
• 7-methyl-1-naphthaldehyde
• 7-methyl-1-naphthalenecarboxaldehyde
• 7-methyl-1-naphthalenol
• 7-Methyl-1-naphthol100µg
• 7-methyl-naphthalen-1-ol
• 7-Methylnaphthalene-1-carboxaldehyde
• 8-Hydroxy-2-methyl-naphthalin
• 1-Hydroxy-7-methylnaphthalene
• NSC 57009
• 2-Methyl-8-naphthol
• DTXSID80989203
• FT-0691138
• 6939-33-9
• AKOS022504857
• 1-Naphthol, 7-methyl-
• NSC-57009
• 1-Naphthalenol, 7-methyl-
• 7-methylnaphthalen-1-ol
• CS-W023114
• MFCD01314197
• EN300-1143464
• NSVIJCUSYBZPTA-UHFFFAOYSA-N
• NSC57009
• SCHEMBL1402219
• E80304
• C11H10O
• +Expand

• MDL： MFCD01314197
• InChIKey： NSVIJCUSYBZPTA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O/c1-8-5-6-9-3-2-4-11(12)10(9)7-8/h2-7,12H,1H3
• SMILES： CC1=CC2=C(C=CC=C2O)C=C1

Computed Properties

• Exact Mass: 158.07300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 158.073
• Heavy Atom Count: 12
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.85380
• PSA: 20.23000
• Refractive Index: 1.656
• Boiling Point: 307.4°C at 760 mmHg
• Melting Point: 110-111 ºC
• Vapor Pressure: Not available
• Flash Point: 148.8°C
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),

7-Methyl-1-naphthol Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

7-Methyl-1-naphthol Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%